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Introduction

The DIANA (Diagnostica Intelligente per Analisi Non-invasiva Avanzata) chamber is a
revolutionary diagnostic platform developed through a collaboration between Antares Vision
Group, Isinnova, and the National Center for Gene Therapy and RNA-Based Drugs.[1][2][3][4]
This advanced system is engineered to conduct over 60 non-invasive tests in approximately 15
minutes, offering a comprehensive and personalized health profile of a patient.[1][2][3][4] The
primary objective of the DIANA chamber is to accelerate and simplify diagnostics, enable real-
time monitoring of therapeutic efficacy, and support the development of personalized drugs.[1]
[2][3][4] The first prototype, DIANA-ATMP, is anticipated to be ready by mid-2025 and will be
utilized for monitoring patients undergoing gene and advanced pharmacological treatments.[2]

[3]

These application notes provide a detailed, prospective workflow and associated protocols for
patient assessment using the DIANA chamber. Given that the technology is currently under
development, the following sections outline a projected operational framework based on the
publicly available information about its intended capabilities.

. The Workflow of a Patient Assessment

The patient assessment workflow in the DIANA chamber is designed for efficiency and
comprehensiveness, integrating patient preparation, multi-modal data acquisition, and
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streamlined data analysis. The entire process, from patient entry to data availability for the
clinician, is projected to be completed in under 30 minutes.
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A high-level overview of the patient journey and data flow for an assessment within the DIANA
chamber.

Il. Experimental Protocols

The DIANA chamber integrates a suite of non-invasive technologies. The following are
hypothetical, detailed protocols for key assessments.

A. Cardiac Function Assessment

1. Principle: This module simultaneously acquires electrocardiography (ECG) data to assess
the heart's electrical activity and other parameters to provide a comprehensive cardiac profile.

2. Patient Preparation:

e The patient should be in a resting state for at least 5 minutes prior to the assessment.
o Ensure the patient's skin is clean and dry where electrodes will be placed.

3. Procedure:

e Upon initiation of the cardiac assessment protocol, automated arms within the chamber
position a 12-lead ECG array on the patient's torso and limbs.

e Abaseline ECG is recorded for 60 seconds.

e The system may introduce a mild, controlled cognitive stressor (e.g., a simple mathematical
problem displayed on an internal screen) to assess heart rate variability under load.

o Data is continuously streamed to the central processing unit.
4. Parameters Measured:
e Heart Rate (HR)

e Heart Rate Variability (HRV)
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e PR, QRS, and QT intervals
e ST-segment elevation/depression

e Arrhythmia detection

B. Pulmonary Function Assessment

1. Principle: This assessment utilizes advanced spirometry to measure lung capacity and
airflow, providing insights into respiratory health.

2. Patient Preparation:

e The patient should not have smoked or used a short-acting inhaler within one hour of the
test.

o Loose-fitting clothing is recommended.

3. Procedure:

o A sterile, single-use mouthpiece is presented to the patient by a robotic arm.

e The patient is instructed via an audio-visual guide to seal their lips around the mouthpiece.
e Anose clip is automatically placed.

» The patient is guided to perform a series of respiratory maneuvers, including a full inhalation
followed by a maximal, forceful exhalation (Forced Vital Capacity - FVC).

e The test is repeated three times to ensure reproducibility.
4. Parameters Measured:

» Forced Vital Capacity (FVC)

o Forced Expiratory Volume in 1 second (FEV1)

e FEV1/FVC ratio
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» Peak Expiratory Flow (PEF)

C. Neurological Assessment

1. Principle: High-density electroencephalography (EEG) is used to monitor the electrical
activity of the brain, providing information on cognitive function and detecting abnormalities.

2. Patient Preparation:

e The patient's hair should be clean and free of styling products.

e The patient should be instructed to remain as still as possible during the EEG recording.
3. Procedure:

e A cap with an array of EEG electrodes is automatically fitted to the patient's head. A
conductive gel is applied through the electrodes for optimal signal acquisition.

e Abaseline EEG is recorded for 2 minutes with the patient's eyes closed.
e The patient is then instructed to open their eyes for 1 minute.
» Photic stimulation (a flashing light) may be used to elicit specific brainwave patterns.

e The patient may be asked to perform simple cognitive tasks presented on the in-chamber
screen.

4. Parameters Measured:
o Brainwave frequencies (Delta, Theta, Alpha, Beta, Gamma)
o Event-Related Potentials (ERPS) in response to stimuli

» Detection of epileptiform activity

D. Body and Blood Composition Assessment

1. Principle: This module uses a combination of bioelectrical impedance analysis (BIA) and
non-invasive spectroscopic methods to determine body composition and key blood parameters.
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. Patient Preparation:

The patient should be normally hydrated.

Avoid vigorous exercise for at least 8 hours before the test.
. Procedure:

BlA is performed through contact pads on which the patient stands and grips with their
hands. A low-intensity electrical current is passed through the body.

Simultaneously, non-invasive spectroscopic sensors (e.g., near-infrared) are applied to a
fingertip or earlobe to analyze blood composition.

The measurements are completed within 2-3 minutes.
. Parameters Measured:
Body Composition:

Fat Mass

[e]

Fat-Free Mass

[e]

o

Total Body Water

[¢]

Basal Metabolic Rate (BMR)

Blood Composition (Non-invasive estimates):

[e]

Hemoglobin

Blood Glucose

o

[¢]

Lipid profile (Total Cholesterol, HDL, LDL)

o

Key electrolytes
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Ill. Data Presentation

The integrated data from the DIANA chamber assessment is compiled into a comprehensive
report. The following tables illustrate how the quantitative data might be presented.

Table 1: Cardiac Function Assessment Summary

Parameter Value Normal Range Interpretation
Resting Heart Rate 68 bpm 60-100 bpm Normal
Heart Rate Variability

55 ms >50 ms Normal
(SDNN)
QRS Duration 90 ms 80-120 ms Normal
QT Interval

410 ms <440 ms Normal
(corrected)

Table 2: Pulmonary Function Assessment Summary

Parameter Measured Value Predicted Value % Predicted
FvC 451L 4.8 L 94%

FEV1 38L 40L 95%
FEV1/FVC Ratio 84% > 70% Normal

Table 3: Body and Blood Composition Summary

Parameter Value Normal Range
Body Fat Percentage 22% 18-25% (Male)
Total Body Water 42 L 40-45 L (Male)
Estimated Blood Glucose 95 mg/dL 70-100 mg/dL
Estimated Total Cholesterol 190 mg/dL < 200 mg/dL
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IV. Signhaling Pathway Analysis

The multi-modal data from the DIANA chamber can provide insights into complex biological
processes and signaling pathways. For example, in a patient with metabolic syndrome, the
chamber's data could be used to indirectly monitor the Insulin Signaling Pathway.
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Insulin signaling pathway with inputs from DIANA chamber data.
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In this example, elevated body fat percentage (from BIA) and high blood glucose/lipid levels
(from non-invasive blood analysis) can suggest insulin resistance, a key defect in this pathway.
Heart Rate Variability (HRV) data can provide a measure of autonomic nervous system
function, which is also linked to insulin sensitivity. By tracking these parameters over time in
response to a therapeutic intervention, researchers can infer the drug's effect on the insulin
signaling pathway's efficiency.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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